Cas no 100131-85-9 (4-(2-aminobutyl)phenol)

• Product Name: 4-(2-aminobutyl)phenol
• CAS No: 100131-85-9
• MF: C₁₀H₁₅NO
• MW: 165.232202768326
• CID: 5165792
• PubChem ID: 43566042
• Update Time: 2026-03-04

4-(2-aminobutyl)phenol Chemical and Physical Properties

Names and Identifiers

• Phenol, 4-(2-aminobutyl)-
• 4-(2-aminobutyl)phenol

• Inchi： 1S/C10H15NO/c1-2-9(11)7-8-3-5-10(12)6-4-8/h3-6,9,12H,2,7,11H2,1H3
• InChI Key： NKUCUOOCWCAUTO-UHFFFAOYSA-N
• SMILES： C1(O)=CC=C(CC(N)CC)C=C1

Computed Properties

• Exact Mass: 165.115364102g/mol
• Monoisotopic Mass: 165.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 119
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 46.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Amphetamines and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenethylamines Amphetamines and derivatives